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Executive Summary

Citronellyl Oxyacetaldehyde (CAS: 7492-67-3) is a specific ether-aldehyde often cited in
fragrance chemistry for its potent floral (Muguet/Lily) and green olfactory characteristics.[1][2][3]
Despite its structural homology to the naturally occurring monoterpene Citronellol, rigorous
phytochemical investigations and regulatory assessments (JECFA, EFSA) classify this
compound as a synthetic flavoring and fragrance agent.

This guide addresses the critical distinction between natural monoterpenes and this synthetic
ether derivative. It provides researchers with the structural, biosynthetic, and analytical
frameworks necessary to identify Citronellyl Oxyacetaldehyde, primarily as a marker of
economically motivated adulteration or as a specific synthetic probe in olfactory receptor
research, rather than a natural constituent of essential oils.

Chemical Profile and Structural Characterization[4]

Citronellyl oxyacetaldehyde is chemically defined as [(3,7-dimethyl-6-octenyl)oxy]acetaldehyde.
[1][2][3][4][5] Unlike simple terpene aldehydes (e.g., Citronellal), this molecule features an ether
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linkage connecting the terpenoid backbone to an acetaldehyde moiety.

ble 1: Physicochemical Specificati

Parameter Data

IUPAC Name 2-[(3,7-Dimethyloct-6-en-1-yl)oxylacetaldehyde
CAS Number 7492-67-3

Molecular Formula C12H2202

Molecular Weight 198.30 g/mol

Physical State Colorless to pale yellow viscous liquid

Muguet (Lily of the Valley), Green, Rosy,

Odor Profile

Aldehydic
LogP (o/w) ~3.30 - 3.46 (Calculated)
Boiling Point ~239 °C (at 760 mmHQg)

Synthetic Flavoring Substance (FDA 21 CFR

Regulatory Status
172.515, FEMA 2310)

Not reported in nature (JECFA/EFSA

evaluations)

Natural Occurrence

Natural Occurrence vs. Synthetic Origin
The "Natural" Misconception

Researchers often confuse Citronellyl Oxyacetaldehyde with Citronellal (3,7-dimethyl-6-
octenal) or Hydroxycitronellal due to nomenclature similarities.

 Citronellal: Naturally abundant in Cymbopogon (Citronella) and Eucalyptus citriodora oils.

o Citronellyl Oxyacetaldehyde: Contains an ether oxygen (—O-) inserted between the
citronellyl chain and the aldehyde group.

Biosynthetic Constraints
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Natural biosynthesis of monoterpenes typically involves the mevalonate or MEP pathways,
leading to carbon backbones (C10) functionalized by oxidases or dehydrogenases. The
formation of an alkoxyacetaldehyde (ether-linked acetaldehyde) would require a specific
alkylation of a glycolaldehyde precursor or an oxidative etherification of citronellol.

o Current Consensus: No enzyme systems capable of generating this specific ether linkage
from citronellol have been isolated in Citrus, Rosa, or Cymbopogon species.

o Conclusion: The presence of Citronellyl Oxyacetaldehyde in an essential oil sample serves
as a definitive marker for synthetic addition or contamination.

Synthetic Pathway (Industrial Production)

The commercial production of Citronellyl Oxyacetaldehyde utilizes a Williamson ether
synthesis-type reaction or acetal exchange, typically involving Citronellol and
Chloroacetaldehyde dimethyl acetal, followed by hydrolysis.

Etherification

(Natucrgj’g;meﬂc) Base/Phase Transfer Catalyst) Acid Hydrolysis
Citronellyl Oxyacetaldehyde (- Methanol) _ | citronellyl Oxyacetaldehyde
>

//> Dimethyl Acetal (Target Molecule)
Chloroacetaldehyde

Dimethyl Acetal

Click to download full resolution via product page

Figure 1: Industrial synthesis pathway demonstrating the non-biological origin of Citronellyl
Oxyacetaldehyde.

Analytical Methodology: Detection and
Differentiation

For drug development and quality control, distinguishing this synthetic ether from natural
terpenes is critical. The following protocol outlines the GC-MS workflow.

Experimental Protocol: GC-MS Identification
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Objective: Detect trace levels of Citronellyl Oxyacetaldehyde in "Natural" Essential Oils.
Reagents & Standards:

» Reference Standard: Citronellyl Oxyacetaldehyde (>95% purity).

« Internal Standard: n-Octanol or Nonyl Acetate.

e Solvent: HPLC-grade Hexane or Dichloromethane.

Step-by-Step Workflow:

o Sample Preparation: Dilute 50 pL of essential oil in 1 mL of solvent. Add Internal Standard
(100 ppm final concentration).

o Chromatographic Separation:
o Column: DB-5MS (or equivalent 5% phenyl-methylpolysiloxane), 30m x 0.25mm x 0.25um.
o Carrier Gas: Helium at 1.0 mL/min (constant flow).
o Temperature Program: 60°C (hold 2 min) — 3°C/min to 240°C - 10°C/min to 280°C.
e Mass Spectrometry (ElI Mode):
o lonization Energy: 70 eV.
o Scan Range: 35-350 amu.
« |dentification Logic:

o Retention Index (RI): Citronellyl Oxyacetaldehyde elutes significantly later than Citronellol
(Rl ~1225) due to higher molecular weight (198 vs 156) and oxygenation. Expect Rl
~1450-1550 on DB-5.[1]

o Mass Spectrum: Look for characteristic ether cleavage fragments.

» Diagnostic lon: m/z 45 (CH2=0+H) or m/z 59 (related to oxyacetaldehyde tail).
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» Parent lon: m/z 198 (often weak).

Analytical Decision Tree
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Figure 2: Logical workflow for distinguishing natural terpene alcohols from synthetic ether-

aldehyde contaminants.

Applications in Drug Development & Olfaction
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While not natural, Citronellyl Oxyacetaldehyde is valuable in pharmacological and sensory

research:

Olfactory Receptor Ligand: It serves as a potent ligand for olfactory receptors (ORs)
sensitive to "Muguet"” (Lily) epitopes. It is often used to study structure-activity relationships
(SAR) in ORs that bind acyclic monoterpenes.

Stability Studies: Unlike simple aldehydes (Citronellal) which easily cyclize to isopulegol or
oxidize, the ether linkage in Citronellyl Oxyacetaldehyde provides a different stability profile,
making it a useful probe for metabolic stability assays in dermal applications.

Toxicological Reference: As a known synthetic additive, it is used as a negative control in
"naturalness” certification assays.

Regulatory & Safety Summary

For professionals developing formulations or conducting safety assessments:

FEMA Number: 2310
JECFA No: 592[6][7][8][9]

Safety Assessment: Evaluated by the Joint FAO/WHO Expert Committee on Food Additives
(JECFA). Concluded to be of "No safety concern at current levels of intake" when used as a
flavoring agent.

Metabolism: In vivo, it is expected to undergo ether cleavage (O-dealkylation) and oxidation,
yielding Citronellol and Glycolic acid/Oxalic acid derivatives, which are further metabolized
via fatty acid or Krebs cycle pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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